Cas no 1156529-58-6 ([2-(2,2-dimethylmorpholin-4-yl)ethyl](methyl)amine)

• Product Name: [2-(2,2-dimethylmorpholin-4-yl)ethyl](methyl)amine
• CAS No: 1156529-58-6
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 4573696
• PubChem ID: 43592958
• Update Time: 2025-06-15

[2-(2,2-dimethylmorpholin-4-yl)ethyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• 4-Morpholineethanamine,N,2,2-trimethyl-
• 2-(2,2-dimethylmorpholin-4-yl)ethyl](methyl)amine
• [2-(2,2-dimethylmorpholin-4-yl)ethyl](methyl)amine

• Inchi： 1S/C9H20N2O/c1-9(2)8-11(5-4-10-3)6-7-12-9/h10H,4-8H2,1-3H3
• InChI Key： XKZCAGTXONVOCG-UHFFFAOYSA-N
• SMILES： N1(CCNC)CCOC(C)(C)C1

Computed Properties

• Exact Mass: 172.158
• Monoisotopic Mass: 172.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on [2-(2,2-dimethylmorpholin-4-yl)ethyl](methyl)amine

Introduction to [2-(2,2-dimethylmorpholin-4-yl)ethyl](methyl)amine and Its Significance in Modern Chemical Research

[2-(2,2-dimethylmorpholin-4-yl)ethyl](methyl)amine, a compound with the CAS number 1156529-58-6, represents a fascinating molecule in the realm of chemical biology and pharmaceutical development. This compound, characterized by its complex structural framework, has garnered significant attention due to its potential applications in drug design and molecular research.

The structural motif of [2-(2,2-dimethylmorpholin-4-yl)ethyl](methyl)amine incorporates a morpholine ring, which is a well-known pharmacophore in medicinal chemistry. The presence of two methyl groups at the 2-position of the morpholine ring enhances its steric properties, making it a versatile scaffold for further chemical modifications. This structural feature not only contributes to the compound's solubility and bioavailability but also influences its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel molecules that can modulate biological pathways effectively. [2-(2,2-dimethylmorpholin-4-yl)ethyl](methyl)amine has emerged as a promising candidate in this context. Its unique structural features make it an attractive building block for the synthesis of more complex derivatives that could exhibit enhanced pharmacological activity.

One of the most intriguing aspects of [2-(2,2-dimethylmorpholin-4-yl)ethyl](methyl)amine is its potential role as a ligand in the development of small-molecule drugs. The morpholine ring is known to interact favorably with various biological targets, including enzymes and receptors. This property has been exploited in the design of molecules that target neurological disorders, cardiovascular diseases, and other conditions where precise molecular interactions are crucial.

Recent studies have highlighted the importance of [2-(2,2-dimethylmorpholin-4-yl)ethyl](methyl)amine in the development of drugs that target G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a critical role in many physiological processes. The ability of [2-(2,2-dimethylmorpholin-4-yl)ethyl](methyl)amine to modulate GPCR activity has made it a valuable tool in drug discovery efforts aimed at treating conditions such as hypertension, diabetes, and inflammatory diseases.

The synthesis of [2-(2,2-dimethylmorpholin-4-yl)ethyl](methyl)amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only highlight the advancements in organic chemistry but also underscore the importance of innovative methodologies in drug development.

The pharmacological profile of [2-(2,2-dimethylmorpholin-4-yl)ethyl](methyl)amine has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential as an antagonist for certain GPCRs, suggesting its utility in treating neurological disorders. Additionally, its ability to interact with other biological targets has opened up new avenues for therapeutic intervention. These findings have spurred further research into derivatives of this compound that could offer improved efficacy and reduced side effects.

The role of computational chemistry and molecular modeling in understanding the behavior of [2-(2,2-dimethylmorpholin-4-yl)ethyl](methyl)amine cannot be overstated. These tools have enabled researchers to predict how this molecule interacts with biological targets at an atomic level. This information is crucial for designing molecules with optimized pharmacokinetic properties and minimal off-target effects.

In conclusion, [2-(2,2-dimethylmorpholin-4-yl)ethyl](methyl)amine represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a pivotal role in addressing some of the most challenging medical conditions faced by society today.